N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(2-methyl-5-sulfamoylphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C14H12ClN3O5S/c1-8-2-4-10(24(16,22)23)7-13(8)17-14(19)11-5-3-9(18(20)21)6-12(11)15/h2-7H,1H3,(H,17,19)(H2,16,22,23)
• InChI Key: YRORMBPBJMUPSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H12ClN3O5S
• Molecular Weight: 369.8 g/mol

Description

N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide, also known as NMSBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. NMSBA is a member of the class of sulfonamides and has been studied for its ability to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in various physiological processes.

Mechanism of Action

N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide works by inhibiting the activity of carbonic anhydrase, an enzyme that plays a critical role in various physiological processes such as acid-base balance, respiration, and fluid secretion. By inhibiting carbonic anhydrase, N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide reduces the production of aqueous humor in the eye, thereby lowering intraocular pressure.
Biochemical and physiological effects:
N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide has been shown to have several biochemical and physiological effects. In addition to its ability to lower intraocular pressure, N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide has been shown to have anti-inflammatory and antioxidant properties. N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide has also been shown to inhibit the growth of cancer cells in vitro, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide in lab experiments is its specificity for carbonic anhydrase inhibition, which allows for targeted inhibition of this enzyme. However, one limitation of using N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide. One area of research could focus on developing more efficient synthesis methods for N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide to improve its yield and purity. Another area of research could focus on developing novel formulations of N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide that improve its solubility and bioavailability. Additionally, further research could be conducted to explore the potential applications of N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide in the treatment of other diseases, such as cancer and neurological disorders.

Synthesis Methods

The synthesis of N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide involves the reaction of 2-chloro-4-nitrobenzoyl chloride with 5-aminosulfonyl-2-methylphenol in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide.

Scientific Research Applications

N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising applications of N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide is in the treatment of glaucoma, a condition characterized by increased intraocular pressure that can lead to optic nerve damage and vision loss. N-[5-(aminosulfonyl)-2-methylphenyl]-2-chloro-4-nitrobenzamide has been shown to effectively lower intraocular pressure by inhibiting carbonic anhydrase activity in the eye.